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Compound Name: TRV-120027 TFA

Cat. No.: B10825007 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

TRV-120027 TFA is a synthetic peptide analog of angiotensin II that functions as a β-arrestin

biased agonist at the angiotensin II type 1 receptor (AT1R).[1] Unlike the endogenous ligand

angiotensin II, which activates both G-protein and β-arrestin signaling pathways, TRV-120027
TFA selectively engages β-arrestin signaling while antagonizing G-protein-mediated pathways.

[2][3] This unique mechanism of action leads to the inhibition of angiotensin II-mediated

vasoconstriction while promoting cardiomyocyte contractility.[2][4] In cell-based assays, TRV-
120027 TFA has been shown to induce the formation of a macromolecular complex consisting

of AT1R, β-arrestin-1, TRPC3, and PLCγ at the plasma membrane, leading to acute

catecholamine secretion. These properties make TRV-120027 TFA a valuable tool for studying

AT1R signaling and a potential therapeutic agent for conditions such as acute decompensated

heart failure.

These application notes provide a detailed protocol for the preparation of a TRV-120027 TFA
stock solution and its subsequent use in cell culture experiments.
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Property Value Reference

Molecular Weight 1040.1 g/mol

Formula C45H68F3N13O12

CAS Number 1234510-46-3 (free base)

Solubility in DMSO ≥ 60 mg/mL

Solubility in Water ≥ 1 mg/mL

Table 2: Recommended Storage Conditions for TRV-120027 TFA Stock Solution

Storage
Temperature

Shelf Life Notes Reference

-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

moisture and light.

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

moisture and light.

Experimental Protocols
Protocol 1: Preparation of a 10 mM TRV-120027 TFA Stock Solution in DMSO

Materials:

TRV-120027 TFA powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Optional: Water bath or sonicator

Procedure:

Calculate the required mass of TRV-120027 TFA:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mM * 1 mL * 1040.1 g/mol * (1 mg / 1000 µg) * (1 L / 1000 mL) = 10.401

mg

Weigh the TRV-120027 TFA powder:

Carefully weigh out the calculated amount of TRV-120027 TFA powder and place it in a

sterile microcentrifuge tube.

Add DMSO:

Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the

powder. For a 10 mM solution, add 1 mL of DMSO for every 10.401 mg of TRV-120027
TFA.

Dissolve the compound:

Vortex the solution thoroughly until the powder is completely dissolved.

If the compound does not readily dissolve, gentle warming in a 37°C water bath or brief

sonication can be used to aid dissolution.

Aliquot and store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will prevent degradation from repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Protocol 2: Application of TRV-120027 TFA in Cell Culture
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Materials:

Prepared TRV-120027 TFA stock solution (from Protocol 1)

Cultured cells of interest (e.g., HEK293 cells co-transfected with AT1R, β-arrestin-1, and

TRPC3)

Complete cell culture medium appropriate for the cell line

Sterile pipette tips and tubes

Procedure:

Determine the desired final working concentration:

The optimal working concentration of TRV-120027 TFA will vary depending on the cell

type and the specific experimental endpoint.

A concentration of 100 nM has been shown to be effective in inducing an intracellular

calcium increase in HEK293 cells co-transfected with AT1R, β-arrestin-1, and TRPC3.

It is recommended to perform a dose-response experiment (e.g., from 1 nM to 1 µM) to

determine the optimal concentration for your specific cell line and assay.

Prepare the working solution:

Thaw an aliquot of the 10 mM TRV-120027 TFA stock solution at room temperature.

Perform a serial dilution of the stock solution in complete cell culture medium to achieve

the desired final working concentration.

Example for a 100 nM final concentration:

First, prepare a 100 µM intermediate dilution by adding 1 µL of the 10 mM stock solution

to 99 µL of cell culture medium.

Then, prepare the final 100 nM working solution by adding 1 µL of the 100 µM

intermediate dilution to 999 µL of cell culture medium.
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Treat the cells:

Remove the existing culture medium from your cells.

Add the freshly prepared TRV-120027 TFA-containing medium to the cells.

Include a vehicle control (medium with the same final concentration of DMSO as the

treated cells) in your experiment.

Incubate and analyze:

Incubate the cells for the desired period, as determined by your experimental design.

Proceed with your downstream analysis (e.g., calcium imaging, protein-protein interaction

assays, or gene expression analysis).
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Protocol 1: Stock Solution Preparation

Protocol 2: Cell Culture Application
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Determine Final Working Concentration

Prepare Working Solution in Media

Treat Cells

Incubate for Desired Time

Perform Downstream Analysis
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Caption: Experimental workflow for preparing and using TRV-120027 TFA.
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TRV-120027 TFA Signaling Pathway
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Caption: Signaling pathway of TRV-120027 TFA at the AT1R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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